2-fluoro-2-(4-phenylphenyl)acetic acid

• IUPAC Name: 2-fluoro-2-(4-phenylphenyl)acetic acid
• InChI: InChI=1S/C14H11FO2/c15-13(14(16)17)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9,13H,(H,16,17)
• InChI Key: CHTVGRMQNXPBFQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(C(=O)O)F
• Molecular Formula: C14H11FO2
• Molecular Weight: 230.23 g/mol

Description

2-Fluoro-2-(4-phenylphenyl)acetic acid (FPA) is an organic compound that belongs to the family of carboxylic acids. It is a type of carboxylic acid that contains both a fluorine atom and a phenyl group. FPA is a colorless, odorless, water-soluble compound that can be used as a reagent in organic synthesis. FPA has a wide range of applications in the pharmaceutical and chemical industries, including as an intermediate in the synthesis of drugs and other compounds.

Mechanism of Action

2-fluoro-2-(4-phenylphenyl)acetic acid is an acid that can react with bases to form salts. The reaction between 2-fluoro-2-(4-phenylphenyl)acetic acid and a base can be catalyzed by enzymes, such as esterases and amidases. 2-fluoro-2-(4-phenylphenyl)acetic acid can also react with amines to form amides, and with alcohols to form esters. 2-fluoro-2-(4-phenylphenyl)acetic acid can also react with other carboxylic acids to form anhydrides.
Biochemical and Physiological Effects
2-fluoro-2-(4-phenylphenyl)acetic acid has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, and to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission. 2-fluoro-2-(4-phenylphenyl)acetic acid has also been found to have anti-inflammatory and analgesic effects, and to have an effect on the immune system.

Advantages and Limitations for Lab Experiments

2-fluoro-2-(4-phenylphenyl)acetic acid has several advantages for use in laboratory experiments. It is a stable compound and is easily synthesized in the laboratory. It is also relatively inexpensive, and can be stored for long periods of time without significant degradation. The major limitation of 2-fluoro-2-(4-phenylphenyl)acetic acid is its low solubility in water, which limits its use in certain experiments.

Future Directions

The use of 2-fluoro-2-(4-phenylphenyl)acetic acid in scientific research is expected to increase in the future. It is likely that 2-fluoro-2-(4-phenylphenyl)acetic acid will be used in the development of new drugs and other compounds. It is also possible that 2-fluoro-2-(4-phenylphenyl)acetic acid will be used in the study of enzyme-catalyzed reactions and the structure and function of proteins. Additionally, 2-fluoro-2-(4-phenylphenyl)acetic acid may be used in the development of new analytical techniques and in the study of biochemical and physiological effects. Finally, 2-fluoro-2-(4-phenylphenyl)acetic acid may be used in the development of new materials and in the study of environmental pollutants.

Synthesis Methods

2-fluoro-2-(4-phenylphenyl)acetic acid is synthesized by the reaction of 4-fluorobenzoic acid and 4-phenylphenol. This reaction is carried out in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. The reaction is conducted at a temperature of about 100°C for a period of 1-2 hours. The product is then purified by recrystallization from a solvent such as methanol or ethanol.

Scientific Research Applications

2-fluoro-2-(4-phenylphenyl)acetic acid is used in a variety of scientific research applications. It is used as a reagent in organic synthesis and as a starting material for the synthesis of other compounds. 2-fluoro-2-(4-phenylphenyl)acetic acid is also used as a model compound in the study of enzyme-catalyzed reactions, as well as in the study of the structure and function of proteins.